Cas no 1197238-19-9 (2-(2-Fluorophenyl)ethylhydrazine Hydrochloride)

• Product Name: 2-(2-Fluorophenyl)ethylhydrazine Hydrochloride
• CAS No: 1197238-19-9
• MF: C₈H₁₂ClFN₂
• MW: 190.645684242249
• CID: 4576896
• PubChem ID: 45156344
• Update Time: 2025-05-24

2-(2-Fluorophenyl)ethylhydrazine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• [2-(2-FLUORO-PHENYL)-ETHYL]-HYDRAZINE HYDROCHLORIDE
• 2-(2-Fluorophenyl)ethylhydrazine Hydrochloride

• Inchi： 1S/C8H11FN2.ClH/c9-8-4-2-1-3-7(8)5-6-11-10;/h1-4,11H,5-6,10H2;1H
• InChI Key： SQKZNFJVLXVNRD-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1F)CNN.Cl

Additional information on 2-(2-Fluorophenyl)ethylhydrazine Hydrochloride

2-(2-Fluorophenyl)ethylhydrazine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1197238-19-9, commonly referred to as 2-(2-Fluorophenyl)ethylhydrazine hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of hydrazine, a nitrogen-rich compound with a wide range of applications in both academic and industrial settings. The presence of the fluorophenyl group introduces unique electronic and steric properties, making it a valuable substrate for various chemical transformations and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(2-Fluorophenyl)ethylhydrazine hydrochloride through methods such as the Schmidt reaction or other hydrazine-based coupling reactions. These methods not only enhance the purity of the compound but also allow for better control over its stereochemistry, which is crucial for its potential applications in drug design and development.

One of the most promising areas of research involving this compound is its antimicrobial activity. Studies have shown that 2-(2-Fluorophenyl)ethylhydrazine hydrochloride exhibits potent inhibitory effects against a variety of bacterial and fungal pathogens. This is attributed to its ability to disrupt cellular membranes and inhibit key enzymatic pathways essential for microbial survival. Researchers are actively exploring its potential as a novel antimicrobial agent, particularly in light of the growing resistance to conventional antibiotics.

In addition to its antimicrobial properties, this compound has also demonstrated significant anticancer activity in preclinical models. Investigations into its mechanism of action suggest that it induces apoptosis in cancer cells by targeting specific oncogenes and modulating cellular signaling pathways. These findings have sparked interest in its potential use as a chemotherapeutic agent, either alone or in combination with other drugs to enhance efficacy and reduce resistance.

The versatility of 2-(2-Fluorophenyl)ethylhydrazine hydrochloride extends beyond medicine. It has also found applications in materials science, where it serves as a precursor for the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to form stable complexes with metal ions makes it an attractive candidate for developing new materials with tailored properties for sensing, catalysis, and energy storage.

From a structural standpoint, the fluorophenyl group plays a pivotal role in determining the physical and chemical properties of this compound. The fluorine atom introduces electron-withdrawing effects, which enhance the electrophilicity of the aromatic ring and influence reactivity during chemical transformations. This makes 2-(2-Fluorophenyl)ethylhydrazine hydrochloride an ideal substrate for reactions involving nucleophilic aromatic substitution or cross-coupling processes.

Recent studies have also highlighted the importance of stereochemistry in this compound's biological activity. Researchers have synthesized enantiomeric forms of 2-(2-Fluorophenyl)ethylhydrazine hydrochloride and evaluated their differential effects on cellular systems. These findings underscore the need for further investigation into stereochemical influences on pharmacokinetics and efficacy, particularly in therapeutic applications.

In conclusion, 2-(2-Fluorophenyl)ethylhydrazine hydrochloride (CAS No. 1197238-19-9) is a multifaceted compound with immense potential across diverse scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future research endeavors aimed at addressing critical challenges in medicine, materials science, and beyond.